4-((3-(Pyrimidin-2-yloxy)piperidin-1-yl)sulfonyl)benzonitrile

• IUPAC Name: 4-(3-pyrimidin-2-yloxypiperidin-1-yl)sulfonylbenzonitrile
• InChI: InChI=1S/C16H16N4O3S/c17-11-13-4-6-15(7-5-13)24(21,22)20-10-1-3-14(12-20)23-16-18-8-2-9-19-16/h2,4-9,14H,1,3,10,12H2
• InChI Key: JQXGJUXJXHPZDD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C#N)OC3=NC=CC=N3
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

The compound “4-((3-(Pyrimidin-2-yloxy)piperidin-1-yl)sulfonyl)benzonitrile” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. These

Scientific Research Applications

Synthesis and Antimicrobial Activity

Novel derivatives containing the sulfonyl moiety, including pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives, have been prepared using starting materials related to the compound . Some of these derivatives exhibit significant antimicrobial activities, highlighting their potential in developing new antimicrobial agents (Ammar et al., 2004).

Molecular Structure and Interactions

Studies on similar compounds have focused on their molecular structure and interactions. For instance, research on N-(2-{[5-Bromo-2-(piperidin-1-yl)pyrimidin-4-yl]sulfanyl}-4-methoxyphenyl)-4-methylbenzenesulfonamide provides insights into the molecular conformation and intermolecular interactions, such as hydrogen bonds, that could be relevant for understanding the behavior of 4-((3-(Pyrimidin-2-yloxy)piperidin-1-yl)sulfonyl)benzonitrile in different environments (Kumar et al., 2012).

Potential Anti-cancer and Anti-inflammatory Activities

Research on compounds with similar structures has identified potential anti-cancer and anti-inflammatory activities. These activities are related to the inhibition of specific cellular processes or interactions with biological molecules. For example, thiophene and thieno[3,2-d]pyrimidine derivatives have shown promising antitumor and antibacterial properties, suggesting that compounds like this compound could also exhibit such activities (Hafez et al., 2017).

Role in Drug Discovery and Development

The structural analysis and characterization of similar compounds have provided valuable information for drug discovery and development. For instance, crystalline forms of drugs have been studied to understand their stability, solubility, and bioavailability. Research on crystalline form B of risperidone, a compound with a related structure, could inspire similar investigations into the optimal physical and chemical properties of this compound for pharmaceutical applications (Wang et al., 2006).

Mechanism of Action

Target of Action

It’s known that piperidine derivatives, which this compound is a part of, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives have been designed as inhibitors for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .

Mode of Action

Related piperidine derivatives have been shown to provide atp-competitive, nano-molar inhibitors with selectivity for inhibition of pkb over the closely related kinase pka .

Biochemical Pathways

Piperidine derivatives are known to play a role in various intracellular signaling pathways regulating growth and survival .

Pharmacokinetics

It’s noted that irreversible kinase inhibitors (ikis), which include some piperidine derivatives, often show improved biochemical efficacy and good pharmacokinetic (pk) or pharmacodynamics (pd) profiles .

Result of Action

Related piperidine derivatives have been shown to exhibit significant activity against mycobacterium tuberculosis h37ra .

Action Environment

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .